![molecular formula C17H17NO4 B4392474 N-(4-methoxybenzyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide](/img/structure/B4392474.png)
N-(4-methoxybenzyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
Overview
Description
N-(4-methoxybenzyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide, also known as MDB or MDMB, is a synthetic cannabinoid that has been gaining attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
N-(4-methoxybenzyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide acts as a potent agonist of cannabinoid receptors, particularly the CB1 receptor. It has been shown to activate the same signaling pathways as natural cannabinoids, leading to the modulation of neurotransmitter release and the regulation of various physiological functions. This compound also has a high binding affinity for the CB2 receptor, which is involved in the regulation of the immune system.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects, including analgesic, anxiolytic, and anti-inflammatory properties. It has also been shown to have neuroprotective effects and to modulate the release of various neurotransmitters. This compound has been found to have a high degree of selectivity for the CB1 receptor, which may contribute to its therapeutic potential.
Advantages and Limitations for Lab Experiments
N-(4-methoxybenzyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has several advantages for laboratory experiments, including its high potency and selectivity for cannabinoid receptors, as well as its synthetic nature, which allows for precise control over its chemical structure. However, this compound also has limitations, including its potential for abuse and its lack of availability for clinical use.
Future Directions
There are several future directions for research on N-(4-methoxybenzyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide, including further investigation of its therapeutic potential for pain, anxiety, and depression, as well as its anti-inflammatory and anti-cancer properties. Future studies may also focus on the development of novel analogs of this compound with improved pharmacological properties and reduced potential for abuse. Additionally, research may explore the potential of this compound as a tool for investigating the role of cannabinoid receptors in various physiological processes.
Scientific Research Applications
N-(4-methoxybenzyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been studied for its potential therapeutic applications, particularly in the treatment of pain, anxiety, and depression. It has also been investigated for its anti-inflammatory and anti-cancer properties. This compound has been found to have high affinity for cannabinoid receptors, which are involved in the regulation of pain, mood, and inflammation.
Properties
IUPAC Name |
N-[(4-methoxyphenyl)methyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO4/c1-20-14-5-2-12(3-6-14)11-18-17(19)13-4-7-15-16(10-13)22-9-8-21-15/h2-7,10H,8-9,11H2,1H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJEFGMNEINDSLA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC(=O)C2=CC3=C(C=C2)OCCO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.